Cas no 1216149-55-1 (3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid)

• Product Name: 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid
• CAS No: 1216149-55-1
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 4578403
• PubChem ID: 68480129
• Update Time: 2025-10-29

3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid
• 1H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid

• Inchi： 1S/C6H4N4O2/c11-6(12)4-2-1-3-5(7-4)9-10-8-3/h1-2H,(H,11,12)(H,7,8,9,10)
• InChI Key： MSDSHMASSBUWGM-UHFFFAOYSA-N
• SMILES： C12NN=NC1=CC=C(C(O)=O)N=2

Additional information on 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid

Professional Introduction to Compound with CAS No 1216149-55-1 and Product Name: 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid

The compound with the CAS number 1216149-55-1 and the product name 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its fused triazolo-pyridine structure, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. The 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid moiety is particularly noteworthy for its ability to serve as a versatile scaffold in the design of novel therapeutic agents.

Recent studies have highlighted the importance of triazolo-pyridine derivatives in the development of drugs targeting various biological pathways. The structural framework of 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid provides an ideal platform for modulating enzyme activity and receptor binding. This compound has been extensively investigated for its potential role in inhibiting key enzymes involved in inflammatory responses and cancer progression. The carboxylic acid group at the 5-position of the triazolo-pyridine ring enhances its solubility and bioavailability, making it a promising candidate for further pharmacological exploration.

In the realm of medicinal chemistry, the synthesis and functionalization of 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid have been subjects of intense research. Advanced synthetic methodologies have been employed to introduce various substituents at different positions of the molecule, thereby tailoring its biological activity. For instance, modifications at the 7-position of the pyridine ring have been shown to enhance binding affinity to specific protein targets. These structural modifications have led to the discovery of several potent analogs with improved pharmacokinetic profiles.

The biological significance of 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid has been further underscored by its interaction with critical signaling pathways. Research indicates that this compound can modulate the activity of kinases and phosphodiesterases, which are pivotal in regulating cellular processes such as proliferation and apoptosis. Additionally, its ability to interact with transcription factors has opened new avenues for developing treatments against neurological disorders. The compound's dual functionality—acting as both an inhibitor and an agonist—makes it a valuable tool in understanding complex disease mechanisms.

Preclinical studies have demonstrated promising results regarding the therapeutic potential of derivatives of 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid. In vitro assays have revealed significant inhibitory effects on enzymes associated with metabolic disorders and neurodegenerative diseases. Furthermore, animal models have shown that certain analogs exhibit protective effects against oxidative stress-induced damage. These findings suggest that this class of compounds could be developed into novel therapeutics for conditions such as Alzheimer's disease and type 2 diabetes.

The chemical versatility of 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid has also been leveraged in the development of diagnostic tools. Researchers have utilized this scaffold to create probes that can selectively bind to disease biomarkers in biological fluids. Such probes offer a non-invasive method for early detection and monitoring of various pathologies. The high specificity and affinity exhibited by these probes make them valuable assets in clinical diagnostics.

As our understanding of molecular interactions continues to evolve, so does the potential of 3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid as a pharmacological tool. Emerging technologies such as computational chemistry and machine learning are being employed to predict new derivatives with enhanced efficacy and reduced side effects. These interdisciplinary approaches hold promise for accelerating the discovery process and bringing novel treatments to patients more quickly.

In conclusion,3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid (CAS No 1216149-55-1) represents a cornerstone in modern pharmaceutical research. Its unique structural features and biological activities make it a compelling candidate for further investigation across multiple therapeutic areas. As scientific advancements continue to unfold,this compound is poised to play a pivotal role in shaping the future of medicine.